1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride

• Molecular Formula: C9H14ClN5
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C9H13N5.ClH/c1-13-4-3-8(12-13)5-10-9-6-11-14(2)7-9;/h3-4,6-7,10H,5H2,1-2H3;1H
• InChI Key: NPGGOUASYWITMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)CNC2=CN(N=C2)C.Cl

Description

1-Methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is a pyrazole-derived compound featuring a methyl group at the 1-position of the pyrazole ring and a secondary amine at the 4-position, substituted with a (1-methylpyrazol-3-yl)methyl group. The hydrochloride salt form enhances solubility and stability, making it suitable for applications in pharmaceuticals or agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride typically involves the reaction of 1-methyl-4-bromopyrazole with methylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol, and a base, such as sodium hydroxide. The reaction mixture is then heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent reaction conditions and improving overall efficiency .

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding pyrazole derivatives.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Used in the production of agrochemicals and dyes

Mechanism of Action

The mechanism of action of 1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it has been shown to inhibit the FLT3-ITD and BCR-ABL pathways, which are involved in the proliferation of cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Agrochemicals ()

The patent () describes tetrazol-5-one compounds with 1-methylpyrazol-3-yl substituents, such as 1-[3-cyclopropyl-2-[[2-methyl-4-(1-methylpyrazol-3-yl)phenoxy]methyl]phenyl]-4-methyl-tetrazol-5-one (I-8). These compounds share the 1-methylpyrazol-3-yl moiety and are optimized for pesticidal activity. Key differences include:

• Functional groups: The target compound lacks the tetrazol-5-one core and phenoxy linkage present in I-6.
• Applications : I-8 is formulated as a fungicidal agent, suggesting that the methylpyrazole group may contribute to bioactivity against plant pathogens. The hydrochloride salt in the target compound could improve bioavailability in similar formulations .

Pyrazole-Amide Derivatives ( and )

• 5-Chloro-N-(4-cyano-1-aryl-1H-pyrazol-5-yl)-1-aryl-3-methyl-1H-pyrazole-4-carboxamide (): These derivatives feature carboxamide linkages and aryl substituents, resulting in higher molecular weights (403–437 g/mol) compared to the target compound (estimated ~250–300 g/mol). Melting points range from 123–183°C, indicating crystalline stability. The target compound’s hydrochloride form may exhibit similar thermal stability. Synthesis methods involve EDCI/HOBt coupling, which could be adapted for preparing the target compound’s amine derivative .

• 1-Methyl-N-(piperidin-4-yl)-1H-pyrazole-4-carboxamide dihydrochloride () :

  • This dihydrochloride salt (281.19 g/mol) shares a pyrazole-4-amine backbone but includes a piperidine substituent. The dual hydrochloride groups enhance solubility, contrasting with the target compound’s single HCl salt.
  • Structural differences in the substituent (piperidine vs. methylpyrazole-methyl) may influence receptor binding in biological applications .

Pharmaceutical Pyrazole Derivatives (, and 8)

• Granisetron Hydrochloride () :

  • A 1-methylindazole carboxamide used as an antiemetic. While structurally distinct, its hydrochloride salt (348.87 g/mol) highlights the pharmaceutical utility of stabilizing amine drugs via salt formation.
• 3-Chloro-N-(2-methoxyethyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine HCl (): Features a pyridine ring and methoxyethyl group. The NMR data (e.g., δ 3.27 ppm for methoxy protons) provide a reference for analyzing the target compound’s methyl and amine protons .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications	Reference
Target Compound*	C10H14ClN5	247.71 (estimated)	N/A	Potential agrochemical/pharmaceutical	–
I-8 (Pesticidal tetrazol-5-one derivative)	C23H24ClN5O	438.93	N/A	Fungicidal
3a (Pyrazole carboxamide)	C21H15ClN6O	403.1	133–135	Research intermediate
1-Methyl-N-(piperidin-4-yl)-pyrazole-4-carboxamide diHCl	C10H18Cl2N4O	281.19	N/A	Chemical building block
3-Chloro-N-(2-methoxyethyl)-pyrazol-4-amine HCl	C10H14Cl2N4O	253.15	157–158	Research chemical

*Note: Data for the target compound are inferred from structural analogs.

Key Findings and Implications

• Synthetic Routes : The target compound may be synthesized via alkylation or coupling reactions, similar to methods in (EDCI/HOBt) or (carbamate intermediates).
• Physicochemical Properties : The hydrochloride salt likely improves aqueous solubility, critical for formulation in pesticides (as in ) or drugs (as in ).
• Bioactivity : Methylpyrazole groups are associated with pesticidal activity (), suggesting the target compound could be explored for agrochemical uses.

Biological Activity

1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride, a pyrazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a unique substitution pattern on the pyrazole ring, which may influence its interaction with biological targets.

Property	Value
Molecular Formula	C₉H₁₄ClN₅
Molecular Weight	227.69 g/mol
CAS Number	1856023-78-3

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in critical cellular pathways. The exact mechanism remains under investigation, but preliminary studies suggest that it may modulate enzymatic activity and cellular signaling processes.

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds structurally related to 1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine have shown potent inhibitory effects on cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. One related compound demonstrated a Ki value of 0.005 µM against CDK2 and exhibited sub-micromolar antiproliferative activity across various cancer cell lines, indicating a promising therapeutic potential for cancer treatment .

Antimicrobial Properties

Pyrazole derivatives have also been evaluated for their antimicrobial activities. In vitro assays have revealed that certain compounds within this class can inhibit the growth of various pathogenic microorganisms. The specific activity of 1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine against bacterial and fungal strains is an area of ongoing research, with initial findings suggesting moderate efficacy .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored, particularly regarding its interaction with enzymes involved in metabolic pathways. For example, related pyrazole compounds have been shown to inhibit dihydroorotate dehydrogenase (DHODH), an enzyme critical for pyrimidine synthesis and a target for immunosuppressive therapies .

Study 1: Anticancer Efficacy

A study assessing the anticancer efficacy of pyrazole derivatives found that compounds similar to 1-methyl-N-[(1-methylpyrazol-3-yl)methyl]pyrazol-4-amine significantly reduced cell viability in ovarian cancer models. Mechanistic studies indicated that these compounds induced apoptosis and cell cycle arrest at the S and G2/M phases, highlighting their potential as chemotherapeutic agents .

Study 2: Antimicrobial Activity

Another investigation focused on the antimicrobial properties of pyrazole derivatives, revealing that certain analogs exhibited substantial antibacterial effects against Gram-positive and Gram-negative bacteria, as well as antifungal activity against common pathogens. These findings support the notion that such compounds could serve as lead candidates for developing new antimicrobial agents .